Cas no 1367964-06-4 (2-(thiophen-2-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(thiophen-2-yl)pyridine-3-carbaldehyde
• CAS No: 1367964-06-4
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD22062720
• CID: 5042402
• PubChem ID: 86263258
• Update Time: 2026-02-28

2-(thiophen-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-thiophen-2-ylpyridine-3-carbaldehyde
• 2-(thiophen-2-yl)nicotinaldehyde
• 2-(THIOPHEN-2-YL)PYRIDINE-3-CARBALDEHYDE
• 2-(thiophen-2-yl)pyridine-3-carbaldehyde

• MDL： MFCD22062720
• Inchi： 1S/C10H7NOS/c12-7-8-3-1-5-11-10(8)9-4-2-6-13-9/h1-7H
• InChI Key： ZVLVFHRLCUOECE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=O)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2

Additional information on 2-(thiophen-2-yl)pyridine-3-carbaldehyde

Introduction to 2-(thiophen-2-yl)pyridine-3-carbaldehyde (CAS No. 1367964-06-4)

2-(thiophen-2-yl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1367964-06-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bithiophene-pyridine derivatives, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of both thiophene and pyridine rings in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules.

The aldehyde functional group at the 3-position of the pyridine ring in 2-(thiophen-2-yl)pyridine-3-carbaldehyde serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. This reactivity has been exploited in various synthetic pathways, particularly in the development of small-molecule inhibitors targeting key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to interact with biological targets through hydrogen bonding, π-stacking, and other non-covalent interactions makes it an attractive candidate for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(thiophen-2-yl)pyridine-3-carbaldehyde and its potential biological targets. Studies have shown that this compound can modulate the activity of enzymes such as kinases and transcription factors, which are often dysregulated in pathological conditions. For instance, research has indicated that derivatives of this scaffold may exhibit inhibitory effects on tyrosine kinases, which are critical players in signal transduction pathways associated with cell proliferation and survival.

In addition to its kinase inhibition properties, 2-(thiophen-2-yl)pyridine-3-carbaldehyde has been investigated for its potential role in anti-inflammatory therapy. In vitro studies have demonstrated that certain analogs of this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 2-(thiophen-2-yl)pyridine-3-carbaldehyde may serve as a lead compound for the development of novel anti-inflammatory agents targeting chronic inflammatory diseases.

The synthesis of 2-(thiophen-2-yl)pyridine-3-carbaldehyde typically involves multi-step organic reactions, including cross-coupling reactions, condensation reactions, and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the bithiophene-pyridine core with high efficiency and selectivity. These synthetic approaches ensure that the final product is obtained in high purity, which is essential for subsequent biological evaluation.

The pharmacokinetic properties of 2-(thiophen-2-yl)pyridine-3-carbaldehyde are also an important consideration in drug development. Studies have been conducted to evaluate its solubility, stability, and metabolic profiles in vitro and in vivo. These studies aim to optimize the pharmacokinetic properties of the compound to enhance its bioavailability and therapeutic efficacy. For example, modifications to the molecular structure may improve solubility in aqueous media while maintaining or enhancing binding affinity to biological targets.

One of the most promising applications of 2-(thiophen-2-yl)pyridine-3-carbaldehyde is in the field of oncology. Preclinical studies have revealed that derivatives of this compound can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in tumor progression. Mechanistic studies have identified downstream effects on apoptosis, cell cycle arrest, and angiogenesis, suggesting multiple modes of action. These findings have prompted further investigation into the development of targeted cancer therapies based on this scaffold.

The versatility of 2-(thiophen-2-yl)pyridine-3-carbaldehyde as a chemical scaffold has also been explored in other therapeutic areas. For instance, research has indicated potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system-specific targets makes it a candidate for developing treatments aimed at modulating neuronal function and protecting against neurotoxicity.

In conclusion, 2-(thiophen-2-yl)pyridine-3-carbaldehyde (CAS No. 1367964-06-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and biological activities make it a valuable tool for drug discovery efforts targeting various diseases. Continued research into this compound and its derivatives holds promise for the development of novel therapeutic agents that could improve patient outcomes worldwide.